2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[[3-[(3-methoxyphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C28H25N3O4S/c1-34-21-11-7-10-20(16-21)17-31-27(33)26-25(22-12-5-6-13-23(22)35-26)30-28(31)36-18-24(32)29-15-14-19-8-3-2-4-9-19/h2-13,16H,14-15,17-18H2,1H3,(H,29,32)
• InChI Key: OAGQGIKFANSFJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NCCC5=CC=CC=C5
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol

Description

2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.59. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties and Maillard Reaction Intermediates

The compound DDMP (2,3-dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one) is typically formed during the Maillard reaction—a complex series of reactions that occur during heat treatment of food. DDMP contributes to the antioxidant properties of Maillard reaction intermediates. . These derivatives were evaluated for their ability to scavenge free radicals, such as ABTS˙+, DPPH, and galvinoxyl radicals. The introduction of protecting groups to the free hydroxyl groups of DDMP was found to decrease their reducing abilities. Notably, the hydroxyl group at the olefin position significantly impacted DDMP’s antioxidant activity, suggesting that the unstable enol structure in DDMP plays a key role in its antioxidative properties.

Synthesis and Structure of DDMP

DDMP is produced in the intermediate stage of the Maillard reaction. It also occurs naturally in extracts and foods like whole wheat bread, prunes, rose tea, and roasted tigernut oil. DDMP is thought to be generated through the degradation of Amadori or Heyns rearrangement products via 2,3-enolization. .

Chemical Stability and Protection of Amino Groups

While not directly related to DDMP, another relevant study discusses the chemoselective protection of organic amines using urea linkages. .